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Compound of Interest

Compound Name: (+)-3-Methylcyclohexanone

Cat. No.: B081377 Get Quote

Essential Safety and Handling Guide for (+)-3-
Methylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (+)-3-Methylcyclohexanone. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

I. Core Safety Information
(+)-3-Methylcyclohexanone is a flammable liquid and vapor that can cause skin and serious

eye irritation.[1] Inhalation may lead to respiratory tract irritation.[1] It is crucial to handle this

chemical with appropriate engineering controls and personal protective equipment at all times.

II. Quantitative Safety Data
A summary of key quantitative safety and physical property data for methylcyclohexanone

isomers is provided below. Note that specific explosive limit data for the (+)-3-isomer is not

readily available.
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Property Value Source

Flash Point 48 °C (118.4 °F) - closed cup [2][3][4]

Boiling Point 169-170 °C (336-338 °F) [2][3][5]

OSHA PEL
100 ppm (460 mg/m³) - 8-hr

TWA
[6]

NIOSH REL
50 ppm (230 mg/m³) - 10-hr

TWA
[6]

NIOSH STEL 75 ppm (345 mg/m³) - 15-min [6]

ACGIH TLV
20 ppm - 8-hr TWA (for mixture

of isomers)
[1]

NIOSH IDLH 600 ppm

Lower Explosion Limit (LEL) Not available

Upper Explosion Limit (UEL) Not available

III. Operational Plan: Step-by-Step Handling
Procedure
Proper handling is essential to prevent exposure and accidents. The following workflow outlines

the necessary steps for safely using (+)-3-Methylcyclohexanone in a laboratory setting.

Workflow for Safe Handling of (+)-3-
Methylcyclohexanone
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Workflow for Safe Handling of (+)-3-Methylcyclohexanone

1. Preparation

2. Handling & Use

3. Cleanup & Disposal

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Butyl Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Dispense in Fume Hood
Use Grounded Containers

Proceed to Handling

Perform Experiment
Keep Containers Closed

Collect Waste in Labeled,
Closed Hazardous Waste Container

After Experiment

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (+)-3-Methylcyclohexanone.
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Preparation and Engineering Controls
Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for

(+)-3-Methylcyclohexanone.

Engineering Controls: All work must be conducted in a properly functioning chemical fume

hood. Ensure that an eyewash station and safety shower are readily accessible and

unobstructed.

Ventilation: Use explosion-proof electrical and ventilating equipment to prevent the ignition of

vapors.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling this chemical.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors, preventing serious eye

irritation.

Skin Protection Flame-retardant lab coat.
Protects against skin contact

and in case of a flash fire.

Hand Protection

Butyl rubber gloves are

recommended for extended

contact. Nitrile gloves may be

used for incidental splash

protection but must be

replaced immediately upon

contact.

Butyl rubber offers superior

resistance to ketones

compared to nitrile. Nitrile

gloves show poor resistance to

ketones and can degrade

quickly.[1]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with an

organic vapor (OV) cartridge

(black color-coded) is required

if ventilation is inadequate or if

exposure limits are likely to be

exceeded.

Protects against inhalation of

vapors that can cause

respiratory irritation.

Handling and Storage
Handling:

Use the smallest practical quantities for the experiment.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and inhalation.

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.

Use non-sparking tools and take precautionary measures against static discharge. When

transferring from a bulk container, ensure containers are electrically bonded and
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grounded.

Storage:

Store in a designated, approved flammable liquids cabinet.

The storage area should be cool, dry, and well-ventilated.

Store separately from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.

IV. Disposal Plan
Proper disposal of (+)-3-Methylcyclohexanone and contaminated materials is critical to

ensure environmental safety and regulatory compliance.

Waste Segregation and Collection Workflow
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Waste Disposal Workflow

1. Waste Generation

2. Waste Collection

3. Labeling and Storage

4. Final Disposal

Liquid (+)-3-Methylcyclohexanone
(Unused or spent)

Collect in a designated,
compatible, and sealed

Hazardous Waste container.

Contaminated Solids
(Gloves, paper towels, etc.)

Double-bag in sturdy plastic bags.

Label container/bag with
'Hazardous Waste' and list all

chemical contents.

Store in a designated satellite
accumulation area, segregated

from incompatible wastes.

Arrange for pickup by the
institution's Environmental

Health & Safety (EH&S) department.

Click to download full resolution via product page

Caption: Waste collection and disposal procedure for (+)-3-Methylcyclohexanone.

Waste Characterization: All unused (+)-3-Methylcyclohexanone and materials

contaminated with it must be treated as hazardous waste.

Containerization:
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Collect liquid waste in a designated, leak-proof container made of a compatible material.

The container must be kept closed except when adding waste.

Collect contaminated solid waste (e.g., gloves, absorbent pads, paper towels) in a

separate, sealed container or heavy-duty plastic bag.

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "(+)-3-Methylcyclohexanone". If it is a mixed waste stream, list all components.

Storage and Disposal:

Store waste containers in a designated satellite accumulation area.

Do not dispose of this chemical down the drain.

Arrange for disposal through your institution's Environmental Health and Safety (EH&S)

office or a licensed hazardous waste disposal contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081377#personal-protective-equipment-for-handling-
3-methylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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